Cas no 6126-10-9 (1-Tosylpyrozole)

• Product Name: 1-Tosylpyrozole
• CAS No: 6126-10-9
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD02942340
• CID: 514269
• PubChem ID: 320750
• Update Time: 2025-10-14

1-Tosylpyrozole Chemical and Physical Properties

Names and Identifiers

• 1-Tosyl-1H-pyrazole
• 1-Tosylpyrozole
• 1H-Pyrazole,1-[(4-methylphenyl)sulfonyl]-
• 1-(4-methylphenyl)sulfonylpyrazole
• 1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• 1-(4-Toluenesulfonyl)pyrazole
• 1-(4-Toluenesulfonyl)-1H-pyrazole
• 1-(4-methylbenzenesulfonyl)-1H-pyrazole
• 1H-Pyrazole, 1-[(4-methylphenyl)sulfonyl]-
• 1-TOSYLPYRAZOLE
• 1-Tosylpyrazol
• NSC269428
• PAHH02
• Cambridge id 7266457
• XDFZXGSBGXAPLS-UHFFFAOYSA-N
• [(4-methylphenyl)sulfonyl]pyrazole
• STK432193
• 5158AJ
• AKOS003296459
• Z970066372
• NSC-269428
• AC-13671
• AE-420/30070010
• DB-072921
• MFCD02942340
• 1-(4-METHYLBENZENESULFONYL)PYRAZOLE
• SCHEMBL3316587
• DTXSID00313364
• CS-0313952
• 6126-10-9
• SY008593
• AS-31325
• AB90974

• MDL： MFCD02942340
• Inchi： 1S/C10H10N2O2S/c1-9-3-5-10(6-4-9)15(13,14)12-8-2-7-11-12/h2-8H,1H3
• InChI Key： XDFZXGSBGXAPLS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 222.04600
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 1.8

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 391.1±35.0 °C at 760 mmHg
• Flash Point: 190.3℃
• Refractive Index: 1.618
• PSA: 60.34000
• LogP: 2.50930
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Tosylpyrozole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)